Cas no 212701-97-8 (Xanthiazone)

• Product Name: Xanthiazone
• CAS No: 212701-97-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 830626
• PubChem ID: 15945057
• Update Time: 2025-04-19

Xanthiazone Chemical and Physical Properties

Names and Identifiers

• Xanthiazone
• MLS000574881
• FT-0775533
• FS-7010
• HY-107232
• CHEMBL1350218
• 7-(hydroxymethyl)-8,8-dimethyl-4H-1,4-benzothiazine-3,5-dione
• HMS2205K20
• SMR000156270
• CS-0027720
• HMS3345L11
• PD117819
• AKOS040760758
• 212701-97-8
• DA-59169
• 7-(hydroxymethyl)-8,8-dimethyl-2,4-dihydro-1,4-benzothiazine-3,5-dione

• Inchi： 1S/C11H13NO3S/c1-11(2)6(4-13)3-7(14)9-10(11)16-5-8(15)12-9/h3,13H,4-5H2,1-2H3,(H,12,15)
• InChI Key： DNLBWKAXMIGTSS-UHFFFAOYSA-N
• SMILES： S1CC(NC2C(C=C(CO)C(C)(C)C1=2)=O)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159-161 ºC (methanol )
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous